Cas no 22338-62-1 (Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4β,7β,15α)-)

Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4β,7β,15α)- structure
22338-62-1 structure
Product Name:Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4β,7β,15α)-
CAS No:22338-62-1
MF:C22H34O4
MW:362.502967357636
CID:259423
PubChem ID:102445841
Update Time:2024-03-01

Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4β,7β,15α)- Chemical and Physical Properties

Names and Identifiers

    • Kaurane-7,18-diol,15,16-epoxy-, 7-acetate, (4b,7b,15a)-
    • 7-Acetoxysideroxol
    • Epoxysiderol
    • Kaurane-7b,19-diol, 15a,16-epoxy-, 7-acetate (8CI)
    • Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4β,7β,15α)-
    • Kaurane-7,18-diol, 15,16-epoxy-, 7-acetate, (4beta,7beta,15alpha)-
    • CHEBI:174852
    • DTXSID501199669
    • 22338-62-1
    • [(1R,2S,4S,5S,9R,10S,13R,14S,16R)-5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-yl] acetate
    • Inchi: 1S/C22H34O4/c1-13(24)25-17-10-16-19(2,12-23)8-5-9-20(16,3)15-7-6-14-11-22(15,17)18-21(14,4)26-18/h14-18,23H,5-12H2,1-4H3
    • InChI Key: YSPZBZPFWJQSQN-UHFFFAOYSA-N
    • SMILES: O1C2(C)C3CCC4C5(C)CCCC(C)(CO)C5CC(C4(C3)C12)OC(C)=O

Computed Properties

  • Exact Mass: 362.24570956g/mol
  • Monoisotopic Mass: 362.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 59.1Ų
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